Cas no 1396629-81-4 (N-[3-(difluoromethoxy)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide)

• Product Name: N-[3-(difluoromethoxy)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide
• CAS No: 1396629-81-4
• MF: C₁₃H₁₄F₂N₂O₃S
• MW: 316.323668956757
• CID: 5400882
• Update Time: 2025-06-08

N-[3-(difluoromethoxy)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(Difluoromethoxy)phenyl]hexahydro-5-oxo-1,4-thiazepine-3-carboxamide
• N-[3-(difluoromethoxy)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide

• Inchi： 1S/C13H14F2N2O3S/c14-13(15)20-9-3-1-2-8(6-9)16-12(19)10-7-21-5-4-11(18)17-10/h1-3,6,10,13H,4-5,7H2,(H,16,19)(H,17,18)
• InChI Key： KXJIEBZBHBMYGM-UHFFFAOYSA-N
• SMILES： S1CCC(=O)NC(C(NC2=CC=CC(OC(F)F)=C2)=O)C1

Experimental Properties

• Density: 1.374±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 602.4±55.0 °C(Predicted)
• pka: 12.63±0.70(Predicted)

Additional information on N-[3-(difluoromethoxy)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide

Comprehensive Overview of N-[3-(difluoromethoxy)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide (CAS 1396629-81-4)

N-[3-(difluoromethoxy)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide (CAS 1396629-81-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the thiazepane class, characterized by a seven-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of a difluoromethoxy group and a carboxamide moiety further enhances its chemical versatility, making it a subject of interest in drug discovery and development.

Researchers are particularly intrigued by the compound's potential role in modulating biological pathways, especially those related to inflammation and metabolic disorders. The 5-oxo-1,4-thiazepane core is known to interact with various enzyme systems, which could explain its relevance in targeting diseases such as diabetes and autoimmune conditions. Recent studies have explored its binding affinity to specific receptors, shedding light on its mechanism of action. This aligns with the growing demand for novel small-molecule therapeutics in precision medicine.

From a synthetic chemistry perspective, N-[3-(difluoromethoxy)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide poses interesting challenges due to its stereochemistry and functional group compatibility. The incorporation of fluorine atoms via the difluoromethoxy group is a strategic choice, as fluorine is often used to improve metabolic stability and bioavailability in drug candidates. This trend reflects the broader pharmaceutical industry's focus on fluorinated compounds, which are frequently searched in academic and industrial databases.

The compound's physicochemical properties, such as its logP value and solubility profile, are critical for formulation scientists. These parameters influence its absorption, distribution, and excretion—key factors in the ADME (Absorption, Distribution, Metabolism, Excretion) studies that dominate modern pharmacokinetic research. Given the rising interest in AI-driven drug design, computational models are increasingly being employed to predict such properties for thiazepane derivatives, including CAS 1396629-81-4.

In the context of sustainability, the synthesis of N-[3-(difluoromethoxy)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide raises questions about green chemistry practices. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production, a topic highly relevant to the green synthesis movement. This aligns with global initiatives to minimize the environmental footprint of pharmaceutical manufacturing, a frequently searched topic in scientific forums.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its structure and purity, particularly given the complexity introduced by the thiazepane ring and difluoromethoxy substituent. The demand for high-purity reference standards of CAS 1396629-81-4 has grown, driven by the need for reproducible results in biological assays.

Looking ahead, the potential applications of N-[3-(difluoromethoxy)phenyl]-5-oxo-1,4-thiazepane-3-carboxamide extend beyond traditional small-molecule drugs. Its structural motifs are being investigated for use in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. This connection to innovative therapeutic modalities has sparked discussions in scientific communities and search queries related to next-generation drug discovery.

In summary, CAS 1396629-81-4 represents a compelling case study in the intersection of synthetic chemistry, medicinal pharmacology, and sustainable science. Its thiazepane-carboxamide architecture, combined with strategic fluorine incorporation, positions it as a valuable scaffold for future research. As the scientific community continues to explore its full potential, this compound is likely to remain a focal point in discussions about structure-activity relationships and rational drug design.